Cas no 2416234-58-5 (1-{3-methylimidazo1,5-apyridin-1-yl}methanamine dihydrochloride)

• Product Name: 1-{3-methylimidazo1,5-apyridin-1-yl}methanamine dihydrochloride
• CAS No: 2416234-58-5
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• MDL: MFCD32858699
• CID: 5675145
• PubChem ID: 146155268
• Update Time: 2025-07-23

1-{3-methylimidazo1,5-apyridin-1-yl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,​5-​a]​pyridine-​1-​methanamine, 3-​methyl-​, hydrochloride (1:2)
• 1-{3-methylimidazo1,5-apyridin-1-yl}methanamine dihydrochloride

• MDL： MFCD32858699
• Inchi： 1S/C9H11N3.2ClH/c1-7-11-8(6-10)9-4-2-3-5-12(7)9;;/h2-5H,6,10H2,1H3;2*1H
• InChI Key： MTIPPBPYLTVGED-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=CC=CC1=C(CN)N=C2C

Computed Properties

• Exact Mass: 233.0486528g/mol
• Monoisotopic Mass: 233.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3Ų

Additional information on 1-{3-methylimidazo1,5-apyridin-1-yl}methanamine dihydrochloride

Introduction to 1-{3-methylimidazo[1,5-apyridin-1-yl}methanamine dihydrochloride (CAS No. 2416234-58-5)

1-{3-methylimidazo[1,5-apyridin-1-yl}methanamine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2416234-58-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic amines that have garnered considerable attention due to their potential biological activities and mechanistic roles in drug discovery. The structural framework of this compound integrates two distinct heterocyclic systems—the imidazo[1,5-a]pyridine scaffold and an amine functional group—rendering it a versatile candidate for further exploration in therapeutic applications.

The imido[1,5-a]pyridine core is a privileged structure in medicinal chemistry, known for its presence in several bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for designing novel pharmacophores. In particular, derivatives of imidazo[1,5-a]pyridines have been explored for their anti-inflammatory, antiviral, and anticancer properties. The incorporation of the 3-methylimidazo[1,5-apyridin-1-yl}methanamine moiety into the molecular structure introduces additional functional groups that can modulate the compound's pharmacokinetic and pharmacodynamic profiles. The presence of an amine group provides opportunities for further derivatization and interaction with biological systems.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various biochemical assays and preclinical studies. This salt form is commonly used in pharmaceutical research due to its improved handling properties and compatibility with high-throughput screening platforms. The dihydrochloride designation indicates that the free base form of the compound has been treated with hydrochloric acid to yield a salt with two chloride ions per molecule, which is a standard practice in drug formulation to improve crystallinity and shelf life.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of heterocyclic compounds like 1-{3-methylimidazo[1,5-apyridin-1-yl}methanamine dihydrochloride. These techniques allow researchers to predict the binding affinity of the compound to target proteins and assess its potential toxicity profile before conducting expensive wet-lab experiments. For instance, virtual screening methods have been employed to identify novel inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation. The structural features of this compound make it a promising candidate for targeting such enzymes, which are often overexpressed or mutated in pathological conditions.

In vitro studies have begun to elucidate the biological activity of 1-{3-methylimidazo[1,5-apyridin-1-yl}methanamine dihydrochloride. Initial experiments suggest that this compound exhibits moderate inhibitory effects on certain enzyme targets, although further research is needed to fully characterize its mechanism of action. The amine group in the molecule could serve as a hydrogen bond acceptor or participate in electrostatic interactions with biological targets, while the imidazo[1,5-a]pyridine core provides hydrophobic interactions that contribute to binding specificity. These interactions are critical for determining the compound's efficacy and selectivity in therapeutic applications.

The synthesis of 1-{3-methylimidazo[1,5-apyridin-1-yl}methanamine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between imidazole derivatives and pyridine precursors, followed by functional group transformations such as alkylation or amination. Advances in synthetic methodologies have enabled more efficient production processes, reducing both cost and environmental impact. Green chemistry principles are increasingly being applied to these synthetic routes to minimize waste generation and improve sustainability.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarity to known bioactive molecules, it may find utility in treating conditions characterized by abnormal enzyme activity or signaling pathways. For example, inhibitors targeting kinases or other enzymes involved in cancer progression could benefit from the scaffold provided by imido[1,5-a]pyridines. Additionally, the compound's ability to modulate inflammatory responses suggests its relevance in developing novel anti-inflammatory agents.

Preclinical studies are essential for evaluating the safety and efficacy of 1-{3-methylimidazo[1,5-apyridin-1-yl}methanamine dihydrochloride before human trials can commence. These studies typically involve acute toxicity assays to assess short-term exposure effects, as well as chronic toxicity evaluations to monitor long-term health impacts. Pharmacokinetic studies will also be conducted to determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Such data are crucial for optimizing dosing regimens and identifying potential side effects.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These insights can guide medicinal chemists in modifying the molecular structure to enhance potency or reduce off-target effects. For instance, computational predictions might reveal that introducing additional functional groups at specific positions could improve binding affinity without compromising selectivity.

Collaborative efforts between academic researchers and pharmaceutical companies are vital for advancing the development of compounds like 1-{3-methylimidazo[1,5-apyridin-1-yl}methanamine dihydrochloride. Such partnerships allow for shared resources and expertise across multiple disciplines—from organic synthesis to biopharmaceutical analysis—ensuring comprehensive evaluation of potential therapeutic agents. Open innovation models are increasingly popular in drug discovery circles because they foster rapid translation from bench research to clinical applications.

The future prospects for this compound remain promising as new methodologies emerge that enable more efficient drug development pipelines. Techniques such as high-throughput screening (HTS) enable rapid testing of large libraries containing thousands of compounds against various biological targets simultaneously; machine learning algorithms can then predict which candidates are most likely successful based on their structural features alone.

In conclusion, 1-{3-methylimidazo[ 15a pyridin -11 ylmethanamine dihydroch loride (CAS No .24 16234 -58 - 5) represents an exciting avenue f or pharma ceutical research due t o i ts unique structu re an d pote ntial bi ological acti vity . With furthe r st udy s unde rwa y t o e xpl o re i ts mechanis ms o f ac tion an d th e rapeut ic po ten tial , thi s compoun d coul d pio neer n e w treatm ents f o r various huma n disea ses . Th e inte grat ion o f advanc ed computa tional techniq ues an d collabo rative research initiativ es will be key t o h accelerat ing th e de vel opm ent process f or thi s an d simila r com pounded s . p >